Cas no 120164-20-7 (6-Benzothiazolol,2-amino-4,5,7-trimethyl-, methylcarbamate (ester) (9CI))

6-Benzothiazolol,2-amino-4,5,7-trimethyl-, methylcarbamate (ester) (9CI) structure
120164-20-7 structure
Product Name:6-Benzothiazolol,2-amino-4,5,7-trimethyl-, methylcarbamate (ester) (9CI)
CAS No:120164-20-7
MF:C12H15N3O2S
MW:265.331401109695
CID:105092
PubChem ID:14700239
Update Time:2025-04-18

6-Benzothiazolol,2-amino-4,5,7-trimethyl-, methylcarbamate (ester) (9CI) Chemical and Physical Properties

Names and Identifiers

    • 6-Benzothiazolol,2-amino-4,5,7-trimethyl-, methylcarbamate (ester) (9CI)
    • 6-Benzothiazolol, 2-amino-4,5,7-trimethyl-, methylcarbamate (ester) (9CI)
    • 6-benzothiazolol,2-amino-4,5,7-trimethyl-,methylcarbamate(ester)
    • (2-amino-4,5,7-trimethyl-1,3-benzothiazol-6-yl) N-methylcarbamate
    • 120164-20-7
    • Inchi: 1S/C12H15N3O2S/c1-5-6(2)9(17-12(16)14-4)7(3)10-8(5)15-11(13)18-10/h1-4H3,(H2,13,15)(H,14,16)
    • InChI Key: VSAJCGNEUIENBW-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC2=C1C(C)=C(C(C)=C2C)OC(NC)=O

Computed Properties

  • Exact Mass: 265.08865
  • Monoisotopic Mass: 265.08849790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • PSA: 77.24
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